Cas no 1186494-66-5 (1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)- )

• Product Name: 1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)-
• CAS No: 1186494-66-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 5262564
• Update Time: 2025-05-21

1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-(3,7-Diazabicyclo[3.3.1]non-3-yl)-1-propanone (ACI)
• 1-[3,7-Diazabicyclo[3.3.1]nonan-3-yl]propan-1-one
• 1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)-

• Inchi： 1S/C10H18N2O/c1-2-10(13)12-6-8-3-9(7-12)5-11-4-8/h8-9,11H,2-7H2,1H3
• InChI Key： RPPABJHZNYUIDN-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CC2CC(CNC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)-

Comprehensive Overview of 1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)- (CAS No. 1186494-66-5)

1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)- (CAS No. 1186494-66-5) is a specialized organic compound featuring a unique diazabicyclo[3.3.1]nonane scaffold. This structure is increasingly recognized in pharmaceutical and agrochemical research due to its versatile reactivity and potential applications in drug discovery. The compound's ketone functional group and bridged bicyclic amine moiety make it a valuable intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and GPCR-targeted therapies, which are currently trending topics in medicinal chemistry.

Recent advancements in AI-driven drug design have highlighted the importance of structurally diverse building blocks like 1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)-. Researchers frequently search for "novel bicyclic amine derivatives" or "CAS 1186494-66-5 applications" to explore its role in fragment-based drug discovery. The compound's rigid molecular framework enhances binding affinity to biological targets, addressing the growing demand for highly selective small-molecule modulators in precision medicine.

From a synthetic chemistry perspective, the 3,7-diazabicyclo[3.3.1]nonane core offers distinct advantages in stereochemical control, a critical factor in optimizing drug efficacy. Laboratories focusing on heterocyclic compound libraries often prioritize this CAS-registered material for its compatibility with cross-coupling reactions and catalytic hydrogenation protocols. These methods align with the industry's shift toward green chemistry principles, another hot topic in scientific forums.

Analytical characterization of 1186494-66-5 typically involves advanced techniques such as LC-MS and multidimensional NMR, reflecting the compound's relevance in quality-by-design (QbD) approaches. Its logP and solubility profiles are frequently analyzed to predict ADME properties, a key consideration for researchers investigating "bioavailability enhancement strategies."

In material science, derivatives of 1-(3,7-diazabicyclo[3.3.1]non-3-yl)-propanone show promise in functional polymer development, particularly for pH-responsive coatings. This application capitalizes on the amine group's protonation dynamics, a feature extensively discussed in nanotechnology publications. The compound's thermal stability (often verified via TGA-DSC) makes it suitable for high-performance material formulations, answering frequent queries about "heat-resistant organic additives."

Regulatory compliance aspects of CAS 1186494-66-5 adhere to REACH and ICH guidelines, with particular attention to its genotoxicity screening data. Safety data sheets emphasize proper handling under GLP conditions, addressing common laboratory concerns about "amine compound storage" and "non-hazardous alternatives." The compound's ecotoxicological profile is regularly updated in ECHA databases, reflecting the industry's focus on environmental impact assessment.

Market analytics indicate rising demand for 1186494-66-5 in contract research organizations, driven by its utility in combinatorial chemistry. Suppliers frequently optimize their product listings with keywords like "high-purity diazabicyclic ketone" and "custom synthesis of CAS 1186494-66-5" to align with procurement search trends. The compound's scalable production feasibility makes it economically viable for kilolab-scale applications.

Emerging studies explore the chemoinformatics potential of this scaffold, particularly its molecular descriptor values that facilitate QSAR modeling. Computational chemists value its balanced H-bond donor/acceptor ratio, frequently mentioned in discussions about "lead compound optimization." Such characteristics position 1-Propanone, 1-(3,7-diazabicyclo[3.3.1]non-3-yl)- as a strategic asset in virtual screening workflows.

Ongoing patent analyses reveal innovative applications of 1186494-66-5 in photoredox catalysis and electrochemical synthesis, addressing the scientific community's interest in "alternative energy-mediated reactions." Its redox-active properties are being harnessed for developing organic electronic materials, a field experiencing exponential growth according to recent scientific literature metrics.